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Compound of Interest

Compound Name: 12-Tridecenoyl chloride

Cat. No.: B15547378

Get Quote

CAS Number: 857078-98-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 12-tridecenoyl chloride, a

reactive lipid molecule with potential applications in research and drug development. This

document consolidates available chemical and physical data, outlines detailed experimental

protocols for its synthesis and analysis, and explores its potential biological significance.

Chemical and Physical Properties
12-Tridecenoyl chloride is a monounsaturated fatty acyl chloride. While extensive

experimental data is not readily available in public literature, the following information has been

compiled from chemical supplier databases and extrapolated from the properties of its

corresponding fatty acid, 12-tridecenoic acid.
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Property Value Source

CAS Number 857078-98-9 Chemical Suppliers

Molecular Formula C₁₃H₂₃ClO Calculated

Molecular Weight 230.77 g/mol Calculated

Appearance
Likely a liquid at room

temperature
Inferred

Purity >98% (typical) Chemical Suppliers

Storage
Store at -20°C to prevent

degradation
Chemical Suppliers

Note: Some properties are inferred based on the nature of long-chain acyl chlorides and may

need experimental verification.

Synthesis of 12-Tridecenoyl Chloride
The synthesis of 12-tridecenoyl chloride involves the conversion of the carboxylic acid group

of 12-tridecenoic acid to an acyl chloride. This can be achieved using standard chlorinating

agents.

Experimental Protocol: Synthesis from 12-Tridecenoic
Acid
This protocol is adapted from general procedures for the synthesis of unsaturated fatty acid

chlorides.

Materials:

12-Tridecenoic acid (CAS: 6006-06-0)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., hexane)

Dry nitrogen or argon gas
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Rotary evaporator

Schlenk line or similar inert atmosphere setup

Round-bottom flasks and magnetic stirrer

Procedure:

Preparation: Under an inert atmosphere (dry nitrogen or argon), dissolve 1 equivalent of 12-

tridecenoic acid in anhydrous dichloromethane in a round-bottom flask equipped with a

magnetic stir bar.

Chlorination: Slowly add 1.2 to 1.5 equivalents of thionyl chloride or oxalyl chloride to the

stirred solution at 0°C (ice bath). If using oxalyl chloride, a catalytic amount of anhydrous

dimethylformamide (DMF) can be added to facilitate the reaction.

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4

hours. The reaction progress can be monitored by taking small aliquots and analyzing them

via thin-layer chromatography (TLC) to observe the disappearance of the starting carboxylic

acid.

Work-up: Once the reaction is complete, remove the excess chlorinating agent and solvent

under reduced pressure using a rotary evaporator. To ensure complete removal of volatile

impurities, the residue can be co-evaporated with anhydrous toluene or hexane two to three

times.

Product: The resulting product, 12-tridecenoyl chloride, should be a clear to yellowish

liquid. Due to its reactivity, it is often used immediately in subsequent reactions without

further purification. If necessary, purification can be attempted by vacuum distillation, though

this risks decomposition.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and toxic. All

manipulations should be performed in a well-ventilated fume hood.
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Reactants

Process

Products & Byproducts

12-Tridecenoic Acid

Reaction in
Anhydrous Solvent

(e.g., DCM)

Thionyl Chloride or
Oxalyl Chloride

12-Tridecenoyl Chloride

SO2 + HCl (for SOCl2) or
CO + CO2 + HCl (for (COCl)2)

Click to download full resolution via product page

Synthesis of 12-Tridecenoyl Chloride.

Analytical Methods
The characterization of 12-tridecenoyl chloride can be performed using various spectroscopic

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for assessing the purity of 12-tridecenoyl chloride and confirming its

molecular weight. Due to its high reactivity, derivatization to a more stable ester (e.g., methyl

ester) is recommended prior to analysis.

Experimental Protocol: GC-MS Analysis (as Methyl Ester)

Derivatization: React a small sample of 12-tridecenoyl chloride with anhydrous methanol to

form the methyl 12-tridecenoate. This reaction is typically rapid and exothermic.

Sample Preparation: Dissolve the resulting methyl ester in a suitable solvent like hexane or

ethyl acetate.

GC Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.
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Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Source Temperature: 230°C.

The resulting mass spectrum should show a molecular ion peak corresponding to the methyl

ester and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy can confirm the structure of 12-tridecenoyl chloride.

Expected ¹H NMR Spectral Features (in CDCl₃):

~5.8 ppm (m): Vinyl proton (-CH=CH₂).

~4.9-5.1 ppm (m): Terminal vinyl protons (=CH₂).

~2.8 ppm (t): Methylene group alpha to the acyl chloride (-CH₂-COCl).

~2.0 ppm (q): Allylic protons (-CH₂-CH=CH₂).

~1.2-1.7 ppm (m): Methylene protons of the aliphatic chain.

Expected ¹³C NMR Spectral Features (in CDCl₃):

~173 ppm: Carbonyl carbon of the acyl chloride (R-COCl).

~139 ppm: Vinyl carbon (-CH=CH₂).

~114 ppm: Terminal vinyl carbon (=CH₂).
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~45-50 ppm: Methylene carbon alpha to the acyl chloride (-CH₂-COCl).

~25-35 ppm: Other methylene carbons of the aliphatic chain.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is useful for identifying the acyl chloride functional group.

Expected FTIR Absorption Bands:

~1800 cm⁻¹: Strong C=O stretching vibration, characteristic of an acyl chloride. This is at a

higher frequency than the carbonyl stretch of the corresponding carboxylic acid (~1710

cm⁻¹).

~3080 cm⁻¹: =C-H stretching of the vinyl group.

~1640 cm⁻¹: C=C stretching of the vinyl group.

~2850-2960 cm⁻¹: C-H stretching of the aliphatic chain.

GC-MS Analysis NMR Spectroscopy FTIR Spectroscopy

12-Tridecenoyl Chloride
Sample

Derivatization to
Methyl Ester 1H NMR 13C NMR FTIR Analysis

GC Separation

MS Detection
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Analytical workflow for 12-Tridecenoyl Chloride.

Potential Biological Significance and Research
Applications
While there is no direct evidence in the literature for the biological activity of 12-tridecenoyl
chloride, its precursor, 12-tridecenoic acid, has shown some biological effects. It exhibits

antimicrobial activity against Staphylococcus aureus and has been shown to inhibit gastric juice

secretion in rats.[1] Furthermore, odd-numbered unsaturated fatty acids, such as those with 13

carbon atoms (C13:1), have been reported to modulate leukocyte function.[2]

As a reactive acyl chloride, 12-tridecenoyl chloride is expected to be highly electrophilic and

could potentially acylate proteins and other biomolecules. This reactivity suggests several

avenues for research:

Chemical Probe Development: It could be used as a chemical probe to identify novel protein

targets of fatty acylation, a crucial post-translational modification involved in various signaling

pathways.

Bioactive Prodrug Synthesis: The acyl chloride could serve as a reactive intermediate for the

synthesis of more complex bioactive lipids or prodrugs, where the tridecenoyl moiety could

influence membrane interactions and cellular uptake.

Investigating Lipid Signaling: As a reactive lipid species, it could be used to investigate the

cellular responses to lipid-based electrophilic stress, which is implicated in various

inflammatory and metabolic diseases.

Hypothetical Signaling Pathway Involvement
Given the known roles of other fatty acids and reactive lipids, 12-tridecenoyl chloride could

potentially modulate signaling pathways through several mechanisms:

Protein Acylation: Covalent modification of key signaling proteins, such as kinases,

phosphatases, or transcription factors, could alter their activity or localization.
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Membrane Interactions: Incorporation into cellular membranes could alter membrane fluidity

and the function of membrane-associated proteins.

Metabolism to Bioactive Mediators: Although unlikely to persist in its reactive form in a

biological system, its rapid reaction with cellular nucleophiles could generate stable adducts

that act as signaling molecules.

Cellular Entry

Intracellular Targets

Cellular Response

12-Tridecenoyl
Chloride

Cell Membrane
Interaction

Protein Acylation
(e.g., Kinases, Transcription Factors)

Reaction with Other
Nucleophiles (e.g., Glutathione)

Altered Signaling
Pathway Activity

Changes in
Gene Expression

Cellular Outcome
(e.g., Apoptosis, Inflammation)
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Hypothetical cellular mechanism of action.
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Conclusion
12-Tridecenoyl chloride is a reactive lipid with potential for use as a chemical tool in studying

cellular signaling and for the synthesis of novel bioactive compounds. While direct biological

data is currently lacking, the known activities of its parent fatty acid and other reactive lipids

provide a strong rationale for further investigation. The experimental protocols and analytical

data provided in this guide offer a foundation for researchers to synthesize, characterize, and

explore the applications of this intriguing molecule. Future research should focus on elucidating

its specific biological targets and its effects on cellular pathways to unlock its full potential in

drug discovery and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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